(2E)-1H-benzimidazol-2-yl(1-methylpyridin-2(1H)-ylidene)ethanenitrile
Description
(2E)-1H-benzimidazol-2-yl(1-methylpyridin-2(1H)-ylidene)ethanenitrile is a compound that has been extensively studied for its potential applications in various scientific fields. This compound has gained significant attention due to its unique chemical structure and potential therapeutic properties.
Scientific Research Applications
- Pyrimidinone derivatives, including this compound, have shown promise as anti-inflammatory and anticancer agents . Researchers have synthesized these derivatives from chalcones via cyclization with urea and thiourea. The resulting compounds were investigated using UV, IR, 1H NMR, and mass spectral analysis.
- Pyrimidine derivatives, including (2E)-1H-benzimidazol-2-yl(1-methylpyridin-2(1H)-ylidene)ethanenitrile, have been explored for their antimicrobial properties . These compounds may serve as potential agents against microbial infections.
- Researchers have discovered pyrimidine derivatives with antifibrotic properties . Although direct evidence for this compound is scarce, its structural motifs suggest potential in combating fibrotic diseases.
- The compound’s pyridine and benzimidazole moieties resemble structures used in FGFR (fibroblast growth factor receptor) inhibitors . FGFRs play a crucial role in tumor growth, making this an interesting avenue for further exploration.
- Pyrimidines are fundamental in nucleic acid chemistry, and their derivatives have diverse biological roles. This compound’s pyrimidine nucleus connects it to processes involving vitamins, coenzymes, and nucleic acids .
Anti-Inflammatory and Anticancer Properties
Antimicrobial Applications
Antifibrotic Potential
FGFR Inhibition for Cancer Therapy
Metabolism and Nucleic Acid Chemistry
properties
IUPAC Name |
(2E)-2-(1H-benzimidazol-2-yl)-2-(1-methylpyridin-2-ylidene)acetonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N4/c1-19-9-5-4-8-14(19)11(10-16)15-17-12-6-2-3-7-13(12)18-15/h2-9H,1H3,(H,17,18)/b14-11+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LQQLOHLECZYMOM-SDNWHVSQSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC=CC1=C(C#N)C2=NC3=CC=CC=C3N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN\1C=CC=C/C1=C(/C#N)\C2=NC3=CC=CC=C3N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2E)-1H-benzimidazol-2-yl(1-methylpyridin-2(1H)-ylidene)ethanenitrile | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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